Cas no 2138117-89-0 (1-(iodomethyl)-4-methyl-1-(pentan-2-yloxy)cyclohexane)

• Product Name: 1-(iodomethyl)-4-methyl-1-(pentan-2-yloxy)cyclohexane
• CAS No: 2138117-89-0
• MF: C₁₃H₂₅IO
• MW: 324.241476774216
• CID: 6136694
• PubChem ID: 165793686
• Update Time: 2025-06-08

1-(iodomethyl)-4-methyl-1-(pentan-2-yloxy)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(iodomethyl)-4-methyl-1-(pentan-2-yloxy)cyclohexane
• 2138117-89-0
• EN300-1134603

• Inchi： 1S/C13H25IO/c1-4-5-12(3)15-13(10-14)8-6-11(2)7-9-13/h11-12H,4-10H2,1-3H3
• InChI Key： AXHRYRMRBZSIKF-UHFFFAOYSA-N
• SMILES： ICC1(CCC(C)CC1)OC(C)CCC

Computed Properties

• Exact Mass: 324.09501g/mol
• Monoisotopic Mass: 324.09501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(iodomethyl)-4-methyl-1-(pentan-2-yloxy)cyclohexane

Professional Introduction to Compound with CAS No. 2138117-89-0 and Product Name: 1-(iodomethyl)-4-methyl-1-(pentan-2-yloxy)cyclohexane

The compound with the CAS number 2138117-89-0 and the product name 1-(iodomethyl)-4-methyl-1-(pentan-2-yloxy)cyclohexane represents a significant advancement in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and molecular chemistry. The presence of an iodomethyl group and a pentan-2-yloxy moiety in its structure suggests a versatile reactivity that makes it a valuable intermediate in synthetic chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for specialized intermediates that can facilitate the synthesis of complex molecules. The compound 1-(iodomethyl)-4-methyl-1-(pentan-2-yloxy)cyclohexane fits this demand perfectly, offering a platform for the development of novel therapeutic agents. Its structural features, including the cyclohexane ring and the alkoxy substituent, contribute to its stability and reactivity, making it an ideal candidate for further functionalization.

One of the most compelling aspects of this compound is its utility in cross-coupling reactions. The iodomethyl group is particularly noteworthy, as it can participate in palladium-catalyzed reactions such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many biologically active compounds. The ability to introduce aryl or vinyl groups at specific positions using these reactions opens up numerous possibilities for drug design.

The pentan-2-yloxy moiety further enhances the synthetic utility of this compound. This group can be used to introduce linear aliphatic chains into a molecule, which can influence both the physical properties and biological activity of the resulting compounds. For instance, modifications at this position can affect solubility, permeability, and metabolic stability—key factors in drug development.

Recent studies have highlighted the importance of cyclohexane derivatives in medicinal chemistry. The rigid cyclohexane ring provides a stable scaffold that can be modified without compromising overall structural integrity. This stability is crucial for maintaining biological activity during synthetic transformations. Additionally, the presence of both an iodine atom and an alkoxy group allows for sequential functionalization, enabling chemists to tailor molecules with precision.

In the context of drug discovery, 1-(iodomethyl)-4-methyl-1-(pentan-2-yloxy)cyclohexane has shown promise in the development of small-molecule inhibitors targeting various disease pathways. For example, derivatives of this compound have been explored as potential kinase inhibitors, where the precise arrangement of substituents is critical for binding affinity and selectivity. The versatility of this intermediate allows researchers to fine-tune these properties through strategic modifications.

The synthesis of this compound involves multi-step organic reactions that showcase modern synthetic methodologies. Key steps include halogenation, etherification, and cyclization processes. Each step must be carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications. Advances in catalytic systems and green chemistry principles have further improved the efficiency and sustainability of these synthetic routes.

From a computational chemistry perspective, understanding the electronic properties of 1-(iodomethyl)-4-methyl-1-(pentan-2-yloxy)cyclohexane is crucial for predicting its reactivity and behavior in biological systems. Molecular modeling studies have revealed insights into how different substituents influence molecular interactions, providing a rational basis for designing more effective drugs. These computational approaches are increasingly integrated into drug discovery pipelines, complementing experimental work.

The future prospects of this compound are promising, with ongoing research exploring new applications in areas such as materials science and agrochemistry. Its structural motifs are not only valuable for medicinal chemistry but also offer opportunities for developing novel materials with unique properties. As synthetic techniques continue to evolve, the utility of intermediates like 1-(iodomethyl)-4-methyl-1-(pentan-2-yloxy)cyclohexane is expected to expand further.

In conclusion, 1-(iodomethyl)-4-methyl-1-(pentan-2-yloxy)cyclohexane (CAS No. 2138117-89-0) represents a significant contribution to organic synthesis and pharmaceutical research. Its unique structural features make it a versatile intermediate with broad applications in drug development and molecular chemistry. As research progresses, this compound will continue to play a pivotal role in advancing scientific knowledge and innovation across multiple disciplines.